Cas no 1334148-78-5 (1-cyclopropyl-2-phenylethan-1-amine hydrochloride)

• Product Name: 1-cyclopropyl-2-phenylethan-1-amine hydrochloride
• CAS No: 1334148-78-5
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD19686336
• CID: 4589003
• PubChem ID: 54594512
• Update Time: 2025-05-25

1-cyclopropyl-2-phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-phenylethan-1-amine hydrochloride
• 1-cyclopropyl-2-phenylethanamine HCl

• MDL： MFCD19686336
• Inchi： 1S/C11H15N.ClH/c12-11(10-6-7-10)8-9-4-2-1-3-5-9;/h1-5,10-11H,6-8,12H2;1H
• InChI Key： SGVSCQQPZCEEEZ-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N)CC1=CC=CC=C1.[H]Cl

1-cyclopropyl-2-phenylethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyclopropyl-2-phenylethan-1-amine hydrochloride

Introduction to 1-cyclopropyl-2-phenylethan-1-amine hydrochloride (CAS No. 1334148-78-5)

1-cyclopropyl-2-phenylethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1334148-78-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This amine hydrochloride derivative has garnered attention due to its structural uniqueness and potential therapeutic applications. The compound features a cyclopropyl group attached to an ethylamine backbone, further substituted with a phenyl ring at the second carbon position, forming a complex yet intriguing molecular framework.

The structural configuration of 1-cyclopropyl-2-phenylethan-1-amine hydrochloride imparts distinct chemical properties that make it a valuable candidate for drug discovery and development. The cyclopropyl moiety, known for its stability and rigidity, contributes to the compound's binding affinity and metabolic resistance, while the phenyl ring enhances lipophilicity and interacts favorably with biological targets. These attributes have positioned this molecule as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in amine-based compounds due to their versatility in modulating biological pathways. 1-cyclopropyl-2-phenylethan-1-amine hydrochloride is no exception, with studies suggesting its potential in addressing various therapeutic challenges. Research has indicated that this compound may exhibit pharmacological activity by interacting with specific enzymes and receptors, making it a candidate for treating conditions such as inflammation, pain, and neurological disorders.

One of the most compelling aspects of 1-cyclopropyl-2-phenylethan-1-amine hydrochloride is its synthetic accessibility. The presence of well-defined functional groups allows for modifications that can enhance its pharmacological profile. Researchers have leveraged this flexibility to develop analogs with improved efficacy and reduced side effects. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and condensation reactions, which highlight the expertise required in pharmaceutical chemistry.

The pharmacokinetic properties of 1-cyclopropyl-2-phenylethan-1-amine hydrochloride are also of considerable interest. Studies have begun to elucidate how the compound is metabolized and excreted within the body, providing insights into its potential therapeutic window and safety profile. Understanding these processes is crucial for optimizing dosages and minimizing adverse effects, ensuring that the compound can be translated from laboratory research to clinical application effectively.

Recent advancements in computational chemistry have further accelerated the investigation of 1-cyclopropyl-2-phenylethan-1-amine hydrochloride. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level, providing a virtual screening platform to identify potential drug candidates. These simulations have complemented experimental approaches, offering a more efficient way to explore the pharmacological landscape of amine derivatives.

The potential applications of 1-cyclopropyl-2-phenylethan-1-amine hydrochloride extend beyond traditional pharmaceuticals. Its unique structure suggests utility in developing novel agrochemicals or biodegradable materials, where similar amine functionalities play a critical role. By expanding the scope of research beyond human health, scientists can uncover new ways to leverage this compound's properties for broader societal benefits.

As the field of medicinal chemistry continues to evolve, 1-cyclopropyl-2-phenylethan-1-amine hydrochloride remains a focal point for innovation. Ongoing studies aim to refine synthetic routes, enhance bioavailability, and explore new therapeutic indications. The collaborative efforts of chemists, biologists, and pharmacologists are essential in translating laboratory findings into tangible medical breakthroughs.

In conclusion,1-cyclopropyl - 2 - phenylethan - 1 - amine hydrochloride (CAS No. 1334148 - 78 - 5) represents a significant advancement in pharmaceutical research due to its unique structure and promising therapeutic potential. Its cyclopropyl and phenyl substituents contribute to its distinctive chemical behavior, making it a valuable asset in drug discovery programs aimed at addressing unmet medical needs.